Cas no 1261767-98-9 (2-Amino-5-(difluoromethyl)naphthalene)

• Product Name: 2-Amino-5-(difluoromethyl)naphthalene
• CAS No: 1261767-98-9
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• CID: 4935940
• Update Time: 2025-05-24

2-Amino-5-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)naphthalene

• Inchi： 1S/C11H9F2N/c12-11(13)10-3-1-2-7-6-8(14)4-5-9(7)10/h1-6,11H,14H2
• InChI Key： KSDDUWRJGNZEAK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=C(C=CC2=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 2-Amino-5-(difluoromethyl)naphthalene

Professional Introduction to 2-Amino-5-(difluoromethyl)naphthalene (CAS No. 1261767-98-9)

2-Amino-5-(difluoromethyl)naphthalene, with the chemical identifier CAS No. 1261767-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the naphthalene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both an amino group and a difluoromethyl substituent in its molecular structure imparts unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and development.

The naphthalene core, a fused bicyclic aromatic system, provides a stable aromatic platform that can be modified through various chemical reactions. The introduction of the amino group at the 2-position and the difluoromethyl group at the 5-position creates specific electronic and steric environments that influence the compound's interactions with biological targets. This molecular design has been strategically employed in the synthesis of novel bioactive molecules, particularly in the quest for new therapeutic agents.

In recent years, 2-Amino-5-(difluoromethyl)naphthalene has been explored as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways. One of the most compelling areas of research involves its application in oncology. Studies have demonstrated that naphthalene derivatives can exhibit potent antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity to biological targets, which are crucial factors for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-Amino-5-(difluoromethyl)naphthalene as a lead compound. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) approaches have been utilized to identify derivatives with improved pharmacokinetic profiles and reduced toxicity. These computational methods have accelerated the discovery process, enabling researchers to rapidly optimize the molecular structure for better therapeutic outcomes.

The pharmacological properties of 2-Amino-5-(difluoromethyl)naphthalene are also being investigated in the context of neurodegenerative diseases. Preliminary studies suggest that this compound may modulate neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. The ability of naphthalene derivatives to cross the blood-brain barrier makes them particularly attractive for central nervous system (CNS) drug development. Further research is ongoing to elucidate the exact mechanisms through which these compounds exert their effects.

From a synthetic chemistry perspective, 2-Amino-5-(difluoromethyl)naphthalene serves as a versatile building block for constructing more complex molecules. The availability of this intermediate has facilitated the synthesis of novel heterocyclic compounds with potential applications in antimicrobial and anti-inflammatory therapies. Researchers have leveraged its reactivity to introduce additional functional groups, creating libraries of derivatives for screening against various biological targets.

The industrial significance of CAS No. 1261767-98-9 cannot be overstated. Its role as a precursor in pharmaceutical manufacturing underscores its importance in modern drug development pipelines. As demand for targeted therapies grows, compounds like 2-Amino-5-(difluoromethyl)naphthalene will continue to play a pivotal role in addressing unmet medical needs. The ongoing research into its applications underscores its potential as a cornerstone molecule in medicinal chemistry.

In conclusion, 2-Amino-5-(difluoromethyl)naphthalene represents a promising compound with multifaceted applications across pharmaceutical research and drug development. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for innovative therapeutic solutions. As scientific understanding advances, it is anticipated that this molecule will contribute significantly to future medical breakthroughs.